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WHI-P154 cross-reactivity kinase panel
assessment

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Whi-P154

CAS No.: 211555-04-3

Cat. No.: S547978

WHI-P154 Profile and Known Targets

The table below summarizes the primary documented targets and effects of WHI-P154 from scientific

literature:

Effect | . -

Target | System o Experimental Context  Key Findings
Inhibition ICso

JAK3 ICs0=1.8 yM [1] In vitro kinase assay [2]  Intended target, but lacks
[2] specificity [2]

EGFR ICso=4nM[1] [2] Invitro kinase assay [2] Potent off-target inhibition

[2]

ABCB1 (P-gp) Moderate Cytotoxicity assay in Reverses drug resistance
sensitization [3] KB-C2 cells [3] to ABCBL1 substrates

ABCG2 (BCRP) Significant Cytotoxicity & Blocks efflux function,
sensitization [3] accumulation assays [3] reverses multidrug

resistance
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Effect /
Target | System L Experimental Context  Key Findings
Inhibition ICso
Other Kinases (Src, Inhibits activity [1]  In vitro & cell-based Confirmed multi-kinase
Abl, VEGFR, MAPK, [2] [4] assays [1] [2] [4] inhibitor profile

PI3K)

Experimental Methodologies

The key findings in the table above are supported by standard experimental protocols in pharmacology and

cancer biology:

¢ In Vitro Kinase Assays: These biochemical tests measure a compound's ability to directly inhibit
kinase activity. WHI-P154's ICso values for JAK3 and EGFR were determined this way [1] [2].

e Cytotoxicity Assays (MTT Assay): Used to assess cell viability. Researchers used this method to
show that WHI-P154 sensitizes cancer cells to chemotherapeutic drugs by inhibiting ABCB1 and
ABCG2 transporters [3].

¢ ATPase Assay: ABC transporters like ABCG2 require ATP for function. WHI-P154 was shown to
enhance ABCG2's ATPase activity at low concentrations, indicating direct interaction with the
transporter [3].

e Drug Accumulation & Efflux Assays: These experiments measure intracellular drug levels. WHI-
P154 significantly increased the accumulation of radioactive-marked substrate ([3H]-mitoxantrone) in
ABCG2-overexpressing cells, confirming it blocks the efflux pump [3].

Signaling Pathway and Experimental Workflow

To better visualize the primary mechanism through which WHI-P154 reverses drug resistance, the following

diagram outlines the key process involving the ABCG?2 transporter:
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Diagram 1: WHI-P154 inhibition of ABCGZ2 transporter to reverse drug resistance.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b547978#whi-p154-cross-

reactivity-kinase-panel-assessment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
© 2026 Smolecule. All rights reserved. 4/ 4 Tech Support


https://www.sciencedirect.com/science/article/pii/S1600613522079862
https://www.smolecule.com/products/b547978#whi-p154-cross-reactivity-kinase-panel-assessment
https://www.smolecule.com/products/b547978#whi-p154-cross-reactivity-kinase-panel-assessment
https://www.smolecule.com/products/b547978#whi-p154-cross-reactivity-kinase-panel-assessment
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s547978?utm_src=pdf-bulk
https://www.smolecule.com/products/s547978?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

